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Ametoctradin Consumer Risk Assessment Data

The following table summarizes the key quantitative data from the European Food Safety Authority's

(EFSA) assessment for setting maximum residue levels (MRLs) in herbs and edible flowers [1].

Assessment .

Value Context and Explanation
Parameter
Acceptable Daily 10 mg/kg The amount that can be consumed daily over a lifetime
Intake (ADI) body weight without appreciable health risk [1].

per day
Theoretical 0.14% of the Calculation for the group "FR toddler" (French toddler). The
Maximum Daily ADI TMDI is the estimated maximum possible daily intake, based
Intake (TMDI) on the highest residue levels and high food consumption [1].
Risk Conclusion Unlikely to EFSA concluded that the intake of residues from the reported

present arisk  use is unlikely to pose a risk to consumer health, as the total
TMDI accounted for only a very small fraction of the ADI [1].

Experimental & Methodological Context
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The risk assessment values are derived from a comprehensive regulatory process. Here is the methodology
behind the data:

e Toxicological Data: The ADI for ametoctradin was established during the peer review under EU
pesticide regulations. The available toxicological studies were deemed sufficient to derive this value
[1].

¢ Residue Data and TMDI Calculation: The MRL proposal of 20 mg/kg for herbs was based on
residue trials data extrapolated from open leaf lettuces. The TMDI was then calculated using the
EFSA Pesticide Residues Intake Model (PRIMo), which uses the proposed MRLs and food
consumption data to estimate chronic (long-term) consumer exposure [1].

¢ Mechanism of Action: While not part of the consumer risk assessment, research indicates that
ametoctradin is a potent Qo site inhibitor of the mitochondrial respiration complex Il (cytochrome
bcl complex). This mechanism disrupts cellular energy production in target oomycete pathogens [2]

3].

Risk Assessment Workflow

The diagram below summarizes the logical workflow of the pesticide consumer risk assessment process

conducted by authorities like EFSA, which underlies the data for ametoctradin.
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Important Limitations and Notes

¢ No Acute Reference Dose (ARfD): The EFSA assessment concluded that setting an ARfD (a
measure for short-term, high-dose exposure) was not necessary for ametoctradin, and thus a short-
term consumer risk assessment was not performed [1].

o Data for Direct Comparisons Not Found: The search results did not contain structured,
comparative experimental data for other specific fungicides. Therefore, creating a comparison guide
with other alternatives is not feasible based on the current information.

¢ Focus on Consumer Risk: The provided data pertains to dietary risk for consumers. It does not
cover other risk areas like occupational exposure or environmental toxicity, which are part of a full
pesticide safety evaluation [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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